Cas no 1696164-36-9 (3-(2-cyclobutylethoxy)-4-iodooxolane)

• Product Name: 3-(2-cyclobutylethoxy)-4-iodooxolane
• CAS No: 1696164-36-9
• MF: C₁₀H₁₇IO₂
• MW: 296.145255804062
• CID: 6281057
• PubChem ID: 106204837
• Update Time: 2025-11-01

3-(2-cyclobutylethoxy)-4-iodooxolane Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyclobutylethoxy)-4-iodooxolane
• EN300-1133961
• 1696164-36-9

• Inchi： 1S/C10H17IO2/c11-9-6-12-7-10(9)13-5-4-8-2-1-3-8/h8-10H,1-7H2
• InChI Key： STRKIGFPTXVQBM-UHFFFAOYSA-N
• SMILES： IC1COCC1OCCC1CCC1

Computed Properties

• Exact Mass: 296.02733g/mol
• Monoisotopic Mass: 296.02733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans

Additional information on 3-(2-cyclobutylethoxy)-4-iodooxolane

3-(2-Cyclobutylethoxy)-4-iodooxolane: A Comprehensive Overview

3-(2-Cyclobutylethoxy)-4-iodooxolane (CAS No. 1696164-36-9) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its oxolane ring and iodine substituent, exhibits intriguing properties that make it a valuable subject for research and potential applications in drug delivery systems, polymer synthesis, and advanced materials development.

The molecular structure of 3-(2-Cyclobutylethoxy)-4-iodooxolane is notable for its combination of a cyclobutyl group, an ethoxy chain, and an iodine atom attached to the oxolane ring. This configuration imparts the compound with a balance of flexibility and rigidity, which is advantageous in various chemical reactions and applications. Recent studies have highlighted its potential as a versatile building block in organic synthesis, particularly in the construction of complex molecular architectures.

One of the most promising areas of research involving 3-(2-Cyclobutylethoxy)-4-iodooxolane is its application in drug delivery systems. The compound's ability to form stable complexes with bioactive molecules has been leveraged in the development of targeted drug delivery platforms. For instance, researchers have explored its use as a carrier for anti-cancer drugs, where its unique properties enable controlled release mechanisms and enhanced bioavailability.

In addition to its role in drug delivery, 3-(2-Cyclobutylethoxy)-4-iodooxolane has shown potential in polymer science. Its iodine substituent facilitates cross-linking reactions, making it a valuable monomer in the synthesis of advanced polymers with tailored mechanical and thermal properties. Recent advancements in polymer chemistry have demonstrated how this compound can be used to create biodegradable polymers for biomedical applications, such as tissue engineering scaffolds and implantable devices.

The synthesis of 3-(2-Cyclobutylethoxy)-4-iodooxolane involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring the compound's suitability for large-scale production and industrial applications.

Furthermore, 3-(2-Cyclobutylethoxy)-4-iodooxolane has been investigated for its electronic properties, which make it a candidate for use in organic electronics. Its ability to participate in charge transfer processes has been explored in the context of organic photovoltaics and light-emitting diodes (OLEDs). Preliminary results suggest that this compound could contribute to the development of more efficient and cost-effective electronic devices.

Despite its numerous advantages, the use of 3-(2-Cyclobutylethoxy)-4-iodooxolane is not without challenges. Issues such as stability under certain environmental conditions and scalability for industrial production require further investigation. However, ongoing research continues to address these limitations, paving the way for broader adoption across various industries.

In conclusion, 3-(2-Cyclobutylethoxy)-4-iodooxolane (CAS No. 1696164-36-9) stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications span drug delivery systems, polymer science, and organic electronics, with ongoing research continually expanding its potential uses. As scientists continue to unlock its full capabilities, this compound is poised to play a pivotal role in shaping future advancements across multiple disciplines.